Cas no 2028115-85-5 (2H-Thiopyran-4-ol, tetrahydro-4-(2,4,5-trimethylphenyl)-)

• Product Name: 2H-Thiopyran-4-ol, tetrahydro-4-(2,4,5-trimethylphenyl)-
• CAS No: 2028115-85-5
• MF: C₁₄H₂₀OS
• MW: 236.373003005981
• MDL: MFCD31693965
• CID: 5182737
• Update Time: 2025-05-27

2H-Thiopyran-4-ol, tetrahydro-4-(2,4,5-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-ol, tetrahydro-4-(2,4,5-trimethylphenyl)-

• MDL： MFCD31693965
• Inchi： 1S/C14H20OS/c1-10-8-12(3)13(9-11(10)2)14(15)4-6-16-7-5-14/h8-9,15H,4-7H2,1-3H3
• InChI Key： TVSNANNFDDYABF-UHFFFAOYSA-N
• SMILES： C1SCCC(C2=CC(C)=C(C)C=C2C)(O)C1

Additional information on 2H-Thiopyran-4-ol, tetrahydro-4-(2,4,5-trimethylphenyl)-

Exploring the Properties and Applications of 2H-Thiopyran-4-ol, tetrahydro-4-(2,4,5-trimethylphenyl)- (CAS No. 2028115-85-5)

In the realm of organic chemistry, 2H-Thiopyran-4-ol, tetrahydro-4-(2,4,5-trimethylphenyl)- (CAS No. 2028115-85-5) stands out as a compound of significant interest due to its unique structural features and potential applications. This heterocyclic molecule, characterized by a thiopyran core and a tetrahydro-4-(2,4,5-trimethylphenyl) substituent, has garnered attention in pharmaceutical and material science research. Its molecular formula and precise stereochemistry make it a valuable candidate for further exploration, particularly in drug discovery and functional material design.

One of the key reasons researchers are drawn to 2H-Thiopyran-4-ol, tetrahydro-4-(2,4,5-trimethylphenyl)- is its potential role as a building block for bioactive molecules. The thiopyran scaffold is known for its presence in various pharmacologically active compounds, and the addition of the trimethylphenyl group introduces steric and electronic effects that can modulate biological activity. Recent studies have highlighted its relevance in the development of novel enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies in modern medicine.

From a synthetic chemistry perspective, the compound's CAS No. 2028115-85-5 serves as a critical identifier for researchers seeking high-purity samples. Laboratories specializing in custom synthesis and fine chemicals often prioritize this compound due to its versatility in organic transformations. Its stability under various reaction conditions makes it a reliable intermediate for constructing complex molecular architectures, a topic frequently searched by chemists exploring green chemistry and sustainable synthesis methods.

The rise of computational chemistry and AI-driven drug discovery has further amplified interest in 2H-Thiopyran-4-ol, tetrahydro-4-(2,4,5-trimethylphenyl)-. Molecular docking simulations and QSAR studies often utilize this compound as a reference point for understanding ligand-protein interactions. This aligns with the broader trend of integrating machine learning with chemical research, a hot topic in scientific communities and academic forums.

In material science, the compound's thiopyran moiety offers intriguing possibilities for designing organic semiconductors and photoresponsive materials. Its electron-rich structure and potential for conjugation make it a candidate for optoelectronic applications, particularly in the development of OLEDs and solar cells. These applications resonate with current global focuses on renewable energy and energy-efficient technologies.

Quality control and analytical characterization of 2H-Thiopyran-4-ol, tetrahydro-4-(2,4,5-trimethylphenyl)- (CAS No. 2028115-85-5) remain crucial aspects for researchers. Advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are frequently employed to verify its purity and structure. This emphasis on analytical rigor reflects the broader scientific community's commitment to reproducible research and data integrity.

The compound's stability profile and solubility characteristics make it particularly valuable for formulation science. Researchers investigating drug delivery systems often explore derivatives of this molecule to enhance bioavailability and pharmacokinetic properties. This application area has gained significant traction in pharmaceutical forums and patent literature, with many queries focusing on its structure-activity relationships.

As the scientific community continues to explore 2H-Thiopyran-4-ol, tetrahydro-4-(2,4,5-trimethylphenyl)-, its potential in catalysis and asymmetric synthesis is becoming increasingly apparent. The compound's chiral centers and functional groups make it a promising candidate for developing new chiral auxiliaries and organocatalysts, topics that dominate discussions in modern synthetic methodology.

Environmental considerations surrounding the use of 2H-Thiopyran-4-ol, tetrahydro-4-(2,4,5-trimethylphenyl)- have also come into focus. Researchers are investigating its biodegradation pathways and ecotoxicological profile, responding to the growing emphasis on green chemistry principles and environmental impact assessment in chemical research.

The commercial availability of CAS No. 2028115-85-5 through specialized chemical suppliers has facilitated its adoption across various research domains. Product listings often highlight its high purity grade and custom synthesis options, addressing the needs of both academic and industrial researchers. This accessibility has contributed to its inclusion in numerous structure-activity relationship studies and medicinal chemistry programs.

Looking ahead, the scientific narrative around 2H-Thiopyran-4-ol, tetrahydro-4-(2,4,5-trimethylphenyl)- is likely to evolve with emerging technologies. Its potential applications in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies represent an exciting frontier in drug discovery. These cutting-edge applications position the compound at the intersection of chemistry and biology, offering solutions to previously undruggable targets.

In conclusion, 2H-Thiopyran-4-ol, tetrahydro-4-(2,4,5-trimethylphenyl)- (CAS No. 2028115-85-5) embodies the convergence of structural elegance and functional versatility. Its relevance across multiple scientific disciplines—from medicinal chemistry to material science—ensures its continued importance in research and development. As investigation into this compound progresses, it promises to yield valuable insights and innovative applications that address current challenges in science and technology.